3-(2-tert-Butoxycarbonylamino-2-methylpropyl)benzoic acid methyl ester

• CAS RN: 808769-12-2
• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol
• IUPAC Name: methyl 3-[2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]benzoate
• InChI: InChI=1S/C17H25NO4/c1-16(2,3)22-15(20)18-17(4,5)11-12-8-7-9-13(10-12)14(19)21-6/h7-10H,11H2,1-6H3,(H,18,20)
• InChI Key: JNDQVKXBGOMTBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(C)CC1=CC(=CC=C1)C(=O)OC

Description

3-(2-tert-Butoxycarbonylamino-2-methylpropyl)benzoic acid methyl ester is a useful research compound. Its molecular formula is C17H25NO4 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [2-(3-bromophenyl)-1,1-dimethylethyl]carbamic acid tert-butyl ester (Preparation 19) (7.0 g, 21 mmol), [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (1.74 g, 2.1 mmol) and triethylamine (5.94 mL, 43 mmol) in methanol (250 mL) was heated to 100° C. under 100 psi carbon monoxide for 12 hours. The reaction mixture was filtered through Arbocel® and the filtrate concentrated in vacuo and purified by flash column chromatography on silica gel eluting with dichloromethane:pentane (50:50 by volume) to afford the title compound as a yellow solid (3.76 g).